Cas no 58809-90-8 (Benzenesulfonic acid,4-methyl-, 2-[(2-nitrophenyl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-[(2-nitrophenyl)methylene]hydrazide
• CAS No: 58809-90-8
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 377157
• PubChem ID: 5335166
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, 2-[(2-nitrophenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[(2-nitrophenyl)methylene]hydrazide
• 2-NITROBENZALDEHYDE TOSYLHYDRAZONE
• Fluorenon-tosylhydrazon
• O-NITROBENZALDEHYDE TOSYLHYDRAZONE
• o-nitrobenzaltosylhydrazone
• 4-methyl-N-[(Z)-(2-nitrophenyl)methylideneamino]benzenesulfonamide
• SR-01000213939-1
• SCHEMBL10772213
• OOOLPNHDHGDYPS-XNTDXEJSSA-N
• 2-NITRO-BENZALDEHYDE TOSYL-HYDRAZONE
• AKOS002262153
• 4-Methyl-N'-[(E)-(2-nitrophenyl)methylidene]benzenesulfonohydrazide #
• SR-01000213939
• 2-(methylamino)-3-Pyridinecarboxylicacid
• AB00089721-01
• CHEMBL3273236
• 2-NITRO-BENZALDEHYDE-TOSYL-HYDRAZONE
• 58809-90-8

• Inchi： 1S/C14H13N3O4S/c1-11-6-8-13(9-7-11)22(20,21)16-15-10-12-4-2-3-5-14(12)17(18)19/h2-10,16H,1H3/b15-10+
• InChI Key： OOOLPNHDHGDYPS-XNTDXEJSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 319.06300
• Monoisotopic Mass: 319.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not available
• Density: 1.3759 (rough estimate)
• Melting Point: 153-156 °C
• Boiling Point: 504.6°Cat760mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.6320 (estimate)
• PSA: 112.73000
• LogP: 4.21050
• Solubility: Not available

Benzenesulfonic acid,4-methyl-, 2-[(2-nitrophenyl)methylene]hydrazide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C